Cas no 188112-49-4 (Methanesulfonic acid, trifluoro-, 4-formyl-2,6-dimethylphenyl ester)
188112-49-4 structure
Product Name:Methanesulfonic acid, trifluoro-, 4-formyl-2,6-dimethylphenyl ester
CAS No:188112-49-4
MF:C10H9F3O4S
MW:282.236272573471
CID:1379947
PubChem ID:54477110
Update Time:2025-04-20
Methanesulfonic acid, trifluoro-, 4-formyl-2,6-dimethylphenyl ester Chemical and Physical Properties
Names and Identifiers
-
- Methanesulfonic acid, trifluoro-, 4-formyl-2,6-dimethylphenyl ester
- (4-formyl-2,6-dimethylphenyl) trifluoromethanesulfonate
- 3,5-dimethyl-4-trifluoromethanesulfonyloxybenzaldehyde
- (2,6-dimethyl-4-formylphenyl) trifluoromethane-sulfonate
- SCHEMBL671574
- Trifluoro-methanesulfonic acid 4-formyl-2,6-dimethyl-phenyl ester
- 4-Formyl-2,6-dimethylphenyl trifluoromethanesulfonate
- trifluoromethanesulfonic acid 4-formyl-2,6-dimethyl-phenyl ester
- 188112-49-4
- DB-339035
- DTXSID40711608
-
- Inchi: 1S/C10H9F3O4S/c1-6-3-8(5-14)4-7(2)9(6)17-18(15,16)10(11,12)13/h3-5H,1-2H3
- InChI Key: XMIYLNSOBIJXDL-UHFFFAOYSA-N
- SMILES: S(C(F)(F)F)(=O)(=O)OC1C(C)=CC(C=O)=CC=1C
Computed Properties
- Exact Mass: 282.01737
- Monoisotopic Mass: 282.01736442g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 386
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 68.8Ų
Experimental Properties
- PSA: 60.44
Methanesulfonic acid, trifluoro-, 4-formyl-2,6-dimethylphenyl ester Related Literature
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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